Cas no 109584-01-2 (Alanine, 3,3-difluoro-)
Alanine, 3,3-difluoro- structure
Product Name:Alanine, 3,3-difluoro-
CAS No:109584-01-2
MF:C3H5F2NO2
MW:125.074107885361
CID:1188070
PubChem ID:11804757
Update Time:2025-07-28
Alanine, 3,3-difluoro- Chemical and Physical Properties
Names and Identifiers
-
- Alanine, 3,3-difluoro-
- EN300-65344
- SCHEMBL757841
- 2-amino-3,3-difluoropropanoic acid
- 109584-01-2
- MFCD01318204
-
- Inchi: 1S/C3H5F2NO2/c4-2(5)1(6)3(7)8/h1-2H,6H2,(H,7,8)
- InChI Key: RDWIWGLYYQZMFQ-UHFFFAOYSA-N
- SMILES: FC(C(C(=O)O)N)F
Computed Properties
- Exact Mass: 125.02885
- Monoisotopic Mass: 125.02883473g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 95.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.5
- Topological Polar Surface Area: 63.3Ų
Experimental Properties
- PSA: 63.32
Alanine, 3,3-difluoro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-65344-0.05g |
2-amino-3,3-difluoropropanoic acid |
109584-01-2 | 95.0% | 0.05g |
$663.0 | 2025-03-13 | |
| Enamine | EN300-65344-0.1g |
2-amino-3,3-difluoropropanoic acid |
109584-01-2 | 95.0% | 0.1g |
$867.0 | 2025-03-13 | |
| Enamine | EN300-65344-0.25g |
2-amino-3,3-difluoropropanoic acid |
109584-01-2 | 95.0% | 0.25g |
$1236.0 | 2025-03-13 | |
| Enamine | EN300-65344-0.5g |
2-amino-3,3-difluoropropanoic acid |
109584-01-2 | 95.0% | 0.5g |
$1947.0 | 2025-03-13 | |
| Enamine | EN300-65344-1.0g |
2-amino-3,3-difluoropropanoic acid |
109584-01-2 | 95.0% | 1.0g |
$2496.0 | 2025-03-13 | |
| Enamine | EN300-65344-2.5g |
2-amino-3,3-difluoropropanoic acid |
109584-01-2 | 95.0% | 2.5g |
$4892.0 | 2025-03-13 | |
| Enamine | EN300-65344-5.0g |
2-amino-3,3-difluoropropanoic acid |
109584-01-2 | 95.0% | 5.0g |
$7238.0 | 2025-03-13 | |
| Enamine | EN300-65344-10.0g |
2-amino-3,3-difluoropropanoic acid |
109584-01-2 | 95.0% | 10.0g |
$10732.0 | 2025-03-13 | |
| 1PlusChem | 1P01G31Q-50mg |
Alanine, 3,3-difluoro- |
109584-01-2 | 95% | 50mg |
$882.00 | 2023-12-26 | |
| 1PlusChem | 1P01G31Q-100mg |
Alanine, 3,3-difluoro- |
109584-01-2 | 95% | 100mg |
$1134.00 | 2023-12-26 |
Alanine, 3,3-difluoro- Related Literature
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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